N1-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N'-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C21H24N6O3/c1-4-5-16-11-18(28)25-21(23-16)27-17(10-14(3)26-27)24-20(30)19(29)22-12-15-8-6-13(2)7-9-15/h6-11H,4-5,12H2,1-3H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: DFUJBODLZSOOAS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3=CC=C(C=C3)C
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol
• CAS No.: 1014006-27-9

Description

N1-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Bioactivity : Researchers have synthesized various pyrazole derivatives, including structures related to the specified compound, to investigate their bioactivities. These derivatives have been characterized using techniques like FT-IR, UV-visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. The study aimed at identifying antitumor, antifungal, and antibacterial pharmacophore sites, indicating potential applications in designing compounds for cancer and microbial infection treatment (A. Titi et al., 2020).

Biological Activities

• Anticancer Activity : Some derivatives have shown promising anticancer activities. For instance, new pyrazolo[3,4-d]pyrimidin-4-one derivatives were synthesized and tested for their antitumor activity against the MCF-7 human breast adenocarcinoma cell line. Several compounds demonstrated significant inhibitory activity, highlighting the potential of these derivatives in cancer therapy (Khaled R. A. Abdellatif et al., 2014).

Mechanistic Insights

• Metabolism and Disposition Studies : Metabolic fate and excretion balance studies using techniques like 19F-NMR spectroscopy have provided insights into the behavior of related compounds within biological systems. Such studies are crucial for understanding how derivatives of the specified compound might be processed in organisms, informing their potential therapeutic applications (E. Monteagudo et al., 2007).

Antimicrobial and Insecticidal Potentials

• Antimicrobial and Insecticidal Activities : Derivatives have been synthesized and evaluated for their insecticidal and antibacterial potentials. This research opens up possibilities for the use of these compounds in agriculture and as antimicrobial agents, demonstrating a broad spectrum of potential applications beyond their anticancer properties (P. P. Deohate et al., 2020).